cis-9,10-Epoxyhexadecanoic acid

• Molecular Formula: C16H30O3
• Molecular Weight: 270.41 g/mol
• InChI: InChI=1S/C16H30O3/c1-2-3-4-8-11-14-15(19-14)12-9-6-5-7-10-13-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)/t14-,15+/m1/s1
• InChIKey: LJHZTUXMTXHFAK-CABCVRRESA-N

cis-9,10-Epoxyhexadecanoic Acid Sourcing & Purity

cis-9,10-Epoxyhexadecanoic acid (CAS: 29243-99-0) is a medium-chain fatty acid epoxide with a 16-carbon backbone and a cis-configured oxirane ring at the 9,10-position. It belongs to the class of epoxy fatty acids, which are endogenous metabolites and signaling molecules involved in inflammation and cellular toxicity pathways. As a laboratory reagent, it is primarily employed as a reference standard and substrate for investigating epoxide hydrolase (EH) enzymatic activity [1]. Its commercial availability is characterized by high purity (97-98%+) from specialized lipid suppliers, with product offerings typically in milligram quantities . This compound serves as a critical tool for studying structure-activity relationships among fatty acid epoxides, where subtle structural variations can profoundly impact biological stability and function.

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C16 Epoxide Substrate Studies Supports mEH/sEH hydrolysis and chain-length selectivity research

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Cis Configuration Required Specify cis-9,10 isomer for biologically relevant study context

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Analytical Reference Standard Suitable for lipidomics method development and quantification

• [1] Greene, J. F., Newman, J. W., Williamson, K. C., & Hammock, B. D. (2000). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 13(4), 217-226. View Source

Why cis-9,10-Epoxyhexadecanoic Acid Is Irreplaceable

Generic substitution among epoxy fatty acids is scientifically unsound due to the acute sensitivity of biological systems to both hydrocarbon chain length and epoxide stereochemistry. Experimental evidence demonstrates that the cytotoxic profile of fatty acid epoxides is highly dependent on carbon chain length; for instance, in a standardized sEH-expressing cell model, the 16-carbon cis-9,10-epoxyhexadecanoic acid methyl ester exhibits a distinct toxicity pattern compared to both shorter 14-carbon and longer 18-carbon homologs [1]. Furthermore, the cis versus trans configuration of the oxirane ring dictates thermal stability and enzymatic processing, with cis-epoxides demonstrating greater susceptibility to thermal oxirane oxygen loss and differential degradation pathways compared to their trans-isomers [2]. These data collectively indicate that even closely related analogs cannot be used interchangeably without compromising experimental reproducibility and data validity.

Target Compound

Potential Substitute

Chain Length

C16 backbone (9,10-EHHA)

C18 EpOMEs (9,10-EpOME, etc.)

Stereochemistry

Cis oxirane ring

Trans isomer (CAS 73392-13-9)

Metabolic Route

mEH-dominant hydrolysis (class-level)

mEH/sEH contribution profile may differ

• [1] Greene, J. F., Newman, J. W., Williamson, K. C., & Hammock, B. D. (2000). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 13(4), 217-226. View Source
• [2] Komori, S., & Okahara, M. (1962). Thermal Degradation of Higher Fatty Acids and their Derivatives. Journal of Japan Oil Chemists' Society, 11(9), 473-476. View Source

cis-9,10-Epoxyhexadecanoic Acid Evidence Guide

sEH vs. 5-LOX Inhibitory Selectivity

In a head-to-head comparative study, cis-9,10-epoxyhexadecanoic acid methyl ester (16-carbon) exhibited a distinct sEH-dependent cytotoxicity profile compared to the 18-carbon homolog, cis-9,10-epoxyoctadecanoic acid methyl ester. The 16-carbon compound was more toxic to control cells (Lac Z) than to sEH-expressing cells, indicating that its metabolic conversion by sEH to the diol is a detoxification step. In contrast, the 18-carbon compound was substantially more toxic to sEH-expressing cells, signifying that diol formation potentiates toxicity for the longer-chain variant [1]. This differential response underscores that chain length is a critical determinant of biological outcome.

sEH vs. 5-LOX Selectivity

Head-to-head

IC50 sEH: 91,000 nM
IC50 5-LOX: 237,000 nM

Weak sEH ligand; not a potent 5-LOX inhibitor

Reported inhibition context; corrects vendor lipoxygenase claims

Evidence Dimension	sEH-Dependent Cytotoxicity
Target Compound Data	More toxic to Lac Z-expressing cells than to hsEH-expressing cells
Comparator Or Baseline	cis-9,10-epoxyoctadecanoic acid methyl ester (C18)
Quantified Difference	Qualitative reversal of toxicity pattern; C16: detoxification, C18: toxification upon sEH hydrolysis.
Conditions	Sf-21 insect cells expressing human soluble epoxide hydrolase (hsEH) or β-galactosidase (Lac Z) control, 24h incubation, MTT viability assay

Why This Matters

This data demonstrates that the 16-carbon chain length of cis-9,10-epoxyhexadecanoic acid places it in a unique toxicity class, making it essential for studies where the pro-toxin vs. detoxification outcome of sEH metabolism must be controlled.

• [1] Greene, J. F., Newman, J. W., Williamson, K. C., & Hammock, B. D. (2000). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 13(4), 217-226. View Source

Epoxide Hydrolase Metabolism: C16 vs C18 Substrates

A class-level investigation into the thermal degradation of epoxy fatty acids reveals a stark difference in stability between cis and trans epoxides. When heated under nitrogen, cis-epoxy fatty acids exhibit preferential loss of oxirane oxygen over carboxyl group, whereas trans-epoxy fatty acids undergo the opposite degradation pathway. Critically, at experimental temperatures (70-150°C), the trans-epoxy compound was observed to be more stable overall than its cis-counterpart [1]. This indicates that the cis-configuration inherently confers greater thermal lability to the oxirane ring.

C16 vs C18 Metabolism

Class-level

C18 analog hydrolysis reduced 50% in mEH KO mice

Direct 9,10-EHHA data unavailable; class inference supports mEH role

Data to verify for C16 substrate

Evidence Dimension	Thermal Degradation Pathway and Stability
Target Compound Data	cis-epoxy fatty acid: preferential loss of oxirane oxygen; lower overall thermal stability
Comparator Or Baseline	trans-epoxy fatty acid
Quantified Difference	Qualitative difference: trans-epoxy compound is more stable than cis-epoxy compound at elevated temperatures.
Conditions	Heating in nitrogen atmosphere at 70, 95, 120, and 150°C; oxirane oxygen content and neutralization value determined.

Why This Matters

For procurement, this highlights that cis-9,10-epoxyhexadecanoic acid requires more stringent storage and handling conditions (e.g., freezer storage) compared to its trans-isomer to prevent degradation, directly impacting experimental shelf-life and cost of use.

• [1] Komori, S., & Okahara, M. (1962). Thermal Degradation of Higher Fatty Acids and their Derivatives. Journal of Japan Oil Chemists' Society, 11(9), 473-476. View Source

Cytotoxic and Differentiation Effects in Murine Cancer

The cis and trans isomers of 9,10-epoxy fatty acids are analytically distinguishable by their characteristic 13C NMR chemical shifts. According to authoritative lipid chemistry references, the epoxide carbon atoms in cis-epoxy fatty acids exhibit a chemical shift of approximately 56.9 ppm, while the corresponding carbons in trans-epoxy fatty acids resonate around 58.5 ppm [1]. This ~1.6 ppm difference provides a clear spectroscopic fingerprint for verifying isomer identity and purity.

Cytotoxicity in EAC Model

Reported

Induced apoptosis and increased antioxidant enzymes in vivo

Reported cell-model response context; distinct from pro-inflammatory C18 EpOMEs

Supports cytotoxicity endpoint review; not a therapeutic claim

Evidence Dimension	13C NMR Chemical Shift of Epoxide Carbons
Target Compound Data	~56.9 ppm (cis configuration)
Comparator Or Baseline	trans-9,10-epoxyhexadecanoic acid
Quantified Difference	~58.5 ppm (trans configuration); difference of ~1.6 ppm
Conditions	Standard 13C NMR spectroscopy conditions for lipid analysis

Why This Matters

This distinct NMR signature is critical for quality control (QC) and analytical verification, enabling researchers to confirm the stereochemical integrity of their purchased cis-9,10-epoxyhexadecanoic acid stock and differentiate it from potential isomeric contaminants.

• [1] AOCS Lipid Library. (2024). Hydroxy and Hydroperoxy Acids. American Oil Chemists' Society. View Source

Stereochemical Purity and Isomer Identity

cis-9,10-Epoxyhexadecanoic acid is commercially offered as a high-purity analytical standard, typically at 97% to 98%+ purity, in defined milligram quantities (e.g., 5 mg) [1]. This level of purity and the availability of both cis- and trans- isomers as distinct catalog items from the same suppliers allows for precise experimental design and comparative studies. The compound is provided with specific storage recommendations (e.g., freezer storage at -20°C to -80°C for long-term stability) , reflecting its inherent chemical lability.

Isomer Identity

Specification review

cis-9,10 (CAS 29243-99-0) vs trans (CAS 73392-13-9)

Cis isomer required for biological relevance; vendor CoA verification needed

Analytical QC by chiral GC or HPLC

Evidence Dimension	Commercial Purity
Target Compound Data	97-98%+
Comparator Or Baseline	trans-9,10-Epoxyhexadecanoic acid
Quantified Difference	97-98%+ (both isomers offered at comparable purity)
Conditions	Vendor specifications for analytical standards

Why This Matters

The availability of a high-purity, well-characterized standard is essential for reproducible research. The explicit offering of both isomers enables rigorous, controlled experiments that directly probe the biological and chemical consequences of stereochemistry.

• [1] Alfa Chemistry. (n.d.). cis-9,10-Epoxyhexadecanoic acid product page. View Source

cis-9,10-Epoxyhexadecanoic Acid Validated Applications

Epoxide Hydrolase Substrate Specificity Studies

Researchers investigating the structure-activity relationship of epoxy fatty acids as pro-toxins or detoxification substrates for sEH should prioritize cis-9,10-epoxyhexadecanoic acid. As demonstrated, its 16-carbon chain length places it in a unique intermediate class where sEH-mediated hydrolysis to the diol is a detoxification step, a behavior that reverses with the 18-carbon homolog [1]. This compound is therefore essential for defining the precise chain-length threshold at which biological outcome changes.

Anti-Cancer and Differentiation Research

Laboratories developing and validating analytical methods (e.g., GC-MS, LC-MS, NMR) for the quantification of epoxy fatty acids in biological matrices require cis-9,10-epoxyhexadecanoic acid as a high-purity reference standard. Its distinct NMR chemical shift at ~56.9 ppm provides a definitive marker for the cis-epoxide moiety [2], enabling accurate identification and differentiation from its trans-isomer (58.5 ppm) in complex mixtures.

Analytical Method Development for C16 Epoxy Lipidomics

Researchers in lipid chemistry and materials science studying the thermal degradation of epoxy fatty acids will find cis-9,10-epoxyhexadecanoic acid to be a critical model compound. Its known preferential loss of oxirane oxygen upon heating, contrasted with the carboxyl group loss in its trans-isomer, makes it invaluable for probing stereochemical effects on degradation mechanisms and for developing more stable epoxy-based formulations [3].

Application

Selection Property

Validation Focus

Epoxide Hydrolase Substrate Studies

Chain-length selectivity context

mEH vs sEH contribution ratio

Cancer Cell-Model Studies

Cell-model endpoint review

Apoptosis and antioxidant enzyme modulation

C16 Epoxy Lipidomics

Reference standard identity

Retention time and quantification accuracy

• [1] Greene, J. F., Newman, J. W., Williamson, K. C., & Hammock, B. D. (2000). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 13(4), 217-226. View Source
• [2] AOCS Lipid Library. (2024). Hydroxy and Hydroperoxy Acids. American Oil Chemists' Society. View Source
• [3] Komori, S., & Okahara, M. (1962). Thermal Degradation of Higher Fatty Acids and their Derivatives. Journal of Japan Oil Chemists' Society, 11(9), 473-476. View Source